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Compound of Interest

Compound Name: LY2365109

Cat. No.: B15616539 Get Quote

For researchers and scientists working with the potent and selective GlyT1 inhibitor,

LY2365109, ensuring its proper disposal is a critical component of laboratory safety and

environmental responsibility. While a specific, publicly available Safety Data Sheet (SDS) with

detailed disposal instructions for LY2365109 is not readily accessible, this guide provides a

comprehensive framework for its safe handling and disposal based on general best practices

for hazardous research chemicals.

It is imperative to treat LY2365109 as a hazardous substance. A product information sheet from

one supplier explicitly states that the material should be considered hazardous until further

information is available.[1] Therefore, cautious handling and adherence to stringent disposal

protocols are paramount.

Key Principles for Disposal
The proper disposal of any research chemical, including LY2365109, hinges on the principles

of waste minimization, accurate waste identification, and compliance with all applicable federal,

state, and local regulations. All personnel involved in the handling and disposal of this

compound must be thoroughly trained on its potential hazards and the appropriate safety

procedures.

Step-by-Step Disposal Protocol
The following procedure outlines the essential steps for the safe disposal of LY2365109. This

protocol is based on general guidelines for hazardous chemical waste and should be adapted
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to comply with your institution's specific Environmental Health and Safety (EHS) policies.

Consult Your Institution's EHS Department: Before beginning any disposal process, contact

your institution's EHS department. They will provide specific guidance based on their

hazardous waste program and local regulations.

Waste Identification and Segregation:

Solid Waste: Unused or expired LY2365109 solid material should be collected in a clearly

labeled, sealed, and compatible hazardous waste container.

Contaminated Materials: All items that have come into direct contact with LY2365109,

such as personal protective equipment (gloves, lab coats), weigh boats, and contaminated

labware, must be considered hazardous waste. These items should be collected in a

designated, lined container.

Solutions: Solutions containing LY2365109 should be collected in a sealed, leak-proof,

and properly labeled hazardous waste container. Do not mix with other waste streams

unless explicitly permitted by your EHS department.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("LY2365109"), the concentration (if in solution), and the date of

accumulation.

Storage: Store hazardous waste containers in a designated, secure, and well-ventilated

area, away from incompatible materials.

Arrange for Pickup and Disposal: Contact your institution's EHS department to schedule a

pickup of the hazardous waste. They will ensure its transportation to a licensed hazardous

waste disposal facility.

Quantitative Data Summary
While specific quantitative data for the disposal of LY2365109 is not available, the following

table summarizes its key chemical properties relevant to handling and storage.
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Property Value

Molecular Formula C₂₂H₂₇NO₅・HCl

Molecular Weight 421.9 g/mol

Physical Appearance Solid

Storage Temperature -20°C

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of LY2365109.
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LY2365109 Disposal Workflow
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Disclaimer: This information is intended as a general guide. Always prioritize the specific

instructions and protocols provided by your institution's Environmental Health and Safety

department and the material's supplier. The absence of a publicly available, detailed SDS for

LY2365109 underscores the importance of a cautious and conservative approach to its

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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